Cas no 1416713-60-4 (2-(Bromomethyl)-4-fluoropyridine hydrobromide)

• Product Name: 2-(Bromomethyl)-4-fluoropyridine hydrobromide
• CAS No: 1416713-60-4
• MF: C₆H₆Br₂FN
• MW: 270.924943447113
• MDL: MFCD22689682
• CID: 4769608
• PubChem ID: 121228823
• Update Time: 2025-10-31

2-(Bromomethyl)-4-fluoropyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-fluoropyridine hydrobromide
• SY253884
• AC8874
• BS-15092
• 2-(Bromomethyl)-4-fluoropyridineHydrobromide
• MFCD22689682
• AKOS027424730
• 1416713-60-4
• 2-(bromomethyl)-4-fluoropyridine;hydrobromide

• MDL： MFCD22689682
• Inchi： 1S/C6H5BrFN.BrH/c7-4-6-3-5(8)1-2-9-6;/h1-3H,4H2;1H
• InChI Key： BNFKHYWFYPEUBO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CN=1)F.Br

Computed Properties

• Exact Mass: 270.88305g/mol
• Monoisotopic Mass: 268.88510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-fluoropyridine hydrobromide

Comprehensive Overview of 2-(Bromomethyl)-4-fluoropyridine hydrobromide (CAS No. 1416713-60-4)

2-(Bromomethyl)-4-fluoropyridine hydrobromide (CAS No. 1416713-60-4) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This fluoropyridine derivative is particularly valued for its role as a versatile building block in organic synthesis. Its unique molecular structure, featuring a bromomethyl group and a fluorine substituent, makes it an essential intermediate for the development of novel bioactive molecules. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug discovery and material science.

The growing interest in 2-(Bromomethyl)-4-fluoropyridine hydrobromide is driven by its relevance in modern synthetic chemistry. With the rise of AI-driven drug discovery and green chemistry initiatives, this compound has garnered attention for its efficiency in cross-coupling reactions and functional group transformations. Its compatibility with palladium-catalyzed reactions and other advanced methodologies positions it as a critical component in the toolkit of medicinal chemists. Moreover, its stability under various conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry.

In the context of sustainable chemistry, 2-(Bromomethyl)-4-fluoropyridine hydrobromide aligns with the industry's shift toward eco-friendly synthesis. Researchers are exploring its use in catalytic processes that minimize waste and reduce energy consumption. This aligns with global trends such as the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production. The compound's adaptability to flow chemistry and continuous manufacturing further enhances its appeal in modern laboratories.

From a commercial perspective, the demand for 2-(Bromomethyl)-4-fluoropyridine hydrobromide is rising due to its applications in high-value pharmaceuticals and specialty chemicals. Its role in synthesizing fluorinated APIs (Active Pharmaceutical Ingredients) is particularly noteworthy, as fluorination is a key strategy for improving drug efficacy and metabolic stability. Companies specializing in custom synthesis and contract research are actively sourcing this compound to meet the needs of their clients in the life sciences sector.

Safety and handling of 2-(Bromomethyl)-4-fluoropyridine hydrobromide are critical considerations for laboratories. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) and follow standard laboratory protocols when working with this compound. Its compatibility with common solvents like dimethyl sulfoxide (DMSO) and acetonitrile facilitates its use in a wide range of experimental setups.

In summary, 2-(Bromomethyl)-4-fluoropyridine hydrobromide (CAS No. 1416713-60-4) is a pivotal compound in contemporary chemical research. Its applications span drug development, agrochemical innovation, and advanced material synthesis, making it a cornerstone of modern science. As the industry continues to evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in chemistry and beyond.